N1,N2-Diisopropyl-2,6-dimesitylbenzamidine

• Molecular Formula: C31H40N2
• Molecular Weight: 440.7 g/mol
• IUPAC Name: N,N//'-di(propan-2-yl)-2,6-bis(2,4,6-trimethylphenyl)benzenecarboximidamide
• InChI: InChI=1S/C31H40N2/c1-18(2)32-31(33-19(3)4)30-26(28-22(7)14-20(5)15-23(28)8)12-11-13-27(30)29-24(9)16-21(6)17-25(29)10/h11-19H,1-10H3,(H,32,33)
• InChI Key: TUZNUAVZVKRQRI-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=C(C(=C1)C)C2=C(C(=CC=C2)C3=C(C=C(C=C3C)C)C)/C(=N/C(C)C)/NC(C)C)C
• SMILES: CC1=CC(=C(C(=C1)C)C2=C(C(=CC=C2)C3=C(C=C(C=C3C)C)C)C(=NC(C)C)NC(C)C)C

Description

N1,N2-Diisopropyl-2,6-dimesitylbenzamidine, also known as DIAM, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DIAM is a nitrogen-containing organic compound, which has a bulky and rigid structure due to the presence of mesityl groups. This compound has been synthesized using various methods and has been extensively studied for its potential applications in various fields.

Mechanism of Action

N1,N2-Diisopropyl-2,6-dimesitylbenzamidine has been shown to interact with various biological targets, including enzymes and receptors. The mechanism of action of N1,N2-Diisopropyl-2,6-dimesitylbenzamidine is dependent on the specific target and the structural features of the compound. For example, N1,N2-Diisopropyl-2,6-dimesitylbenzamidine has been shown to inhibit the activity of various enzymes, including proteases, kinases, and phosphatases.
Biochemical and Physiological Effects:
N1,N2-Diisopropyl-2,6-dimesitylbenzamidine has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-viral activities. These effects are dependent on the specific target and the concentration of the compound. For example, N1,N2-Diisopropyl-2,6-dimesitylbenzamidine has been shown to inhibit the growth of various cancer cell lines and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

N1,N2-Diisopropyl-2,6-dimesitylbenzamidine has several advantages for lab experiments, including its simple synthesis method, high purity, and stability. However, N1,N2-Diisopropyl-2,6-dimesitylbenzamidine has some limitations, including its low solubility in water and limited availability.

Future Directions

There are several future directions for the study of N1,N2-Diisopropyl-2,6-dimesitylbenzamidine, including the development of new synthetic methods, the identification of new biological targets, and the synthesis of new materials with unique properties. Additionally, the study of the structure-activity relationship of N1,N2-Diisopropyl-2,6-dimesitylbenzamidine and its derivatives could provide valuable insights into the mechanism of action and potential applications of this compound.

Synthesis Methods

N1,N2-Diisopropyl-2,6-dimesitylbenzamidine can be synthesized using various methods, including the reaction of 2,6-dimethylbenzaldehyde with diisopropylamine in the presence of a catalytic amount of acid. Another method involves the reaction of 2,6-dimethylbenzonitrile with diisopropylamine in the presence of a reducing agent. The synthetic methods used for N1,N2-Diisopropyl-2,6-dimesitylbenzamidine are simple and efficient, making it a suitable compound for various applications.

Scientific Research Applications

N1,N2-Diisopropyl-2,6-dimesitylbenzamidine has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, N1,N2-Diisopropyl-2,6-dimesitylbenzamidine has been studied for its potential as a drug target for various diseases, including cancer. In material science, N1,N2-Diisopropyl-2,6-dimesitylbenzamidine has been used as a building block for the synthesis of new materials with unique properties. In analytical chemistry, N1,N2-Diisopropyl-2,6-dimesitylbenzamidine has been used as a chiral selector for the separation of enantiomers.